Cas no 1029712-80-8 (Capmatinib)

• Product Name: Capmatinib
• CAS No: 1029712-80-8
• MF: C₂₃H₁₇FN₆O
• MW: 412.419087171555
• MDL: MFCD18633285
• CID: 1079966
• PubChem ID: 25145656
• Update Time: 2025-10-31

Capmatinib Chemical and Physical Properties

Names and Identifiers

• INCB28060
• 1 week
• 2-Fluoro-N-methyl-4-(7-(quinolin-6-ylmethyl)imidazo[1,2-b][1,2,4]triazin-2-yl)benzamide
• 2-fluoro-N-methyl-4-[7-(quinolin-6-ylmethyl)imidazo[1,2-b][1,2,4]triazin-2-yl]benzamide
• Capmatinib
• Capmatinib (INCB28060)
• inc280
• INCB28060(Capmatinib)
• BenzaMide
• INCB280
• 2-fluoro-N-methyl-4-[(7-quinolin-6-ylmethyl)imidazo[1,2-b]triazin-2-yl]benzamide
• 2-fluoro-N-methyl-4-[7-(quinolin-6-ylmethyl)-imidazo[1,2-b][1,2,4]triazin-2-yl]benzamide
• 2-fluoro-N-methyl-4-[7-(quinolin-6-ylmethyl)imidazolo[1,2-b][1,2,4]triazin-2-yl]benzamide
• INC-280
• INCB-28060
• QC-7530
• UNII-TY34L4F9OZ
• NC280
• INC28060
• INCB028060
• NVP-INC280
• BenzaMide HCl
• INCB28060, INC280
• INC 280 (INCB28060)
• TY34L4F9OZ
• INCB 28060
• 2-Fluoro-N-methyl-4-[7-[(quinolin-6-yl)methyl]imidazo[1,2-b]-[1,2,4]triazin-2-yl]benzamide
• BenzaMide, 2-fluoro-N-Methyl-4-[7-(6-quinolinylMethyl)iMidazo[1,2-b][1,2,4]triazin-2-yl]-
• C2
• Tabrecta
• 2-Fluoro-N-methyl-4-[7-[(quinolin-6-yl)methyl]imidazo[1,2-b]-[1,2,4]tr

• MDL： MFCD18633285
• Inchi： 1S/C23H17FN6O/c1-25-22(31)18-6-5-16(11-19(18)24)21-13-28-23-27-12-17(30(23)29-21)10-14-4-7-20-15(9-14)3-2-8-26-20/h2-9,11-13H,10H2,1H3,(H,25,31)
• InChI Key： LIOLIMKSCNQPLV-UHFFFAOYSA-N
• SMILES： FC1=C(C(NC)=O)C=CC(=C1)C1C=NC2=NC=C(CC3C=CC4C(=CC=CN=4)C=3)N2N=1

Computed Properties

• Exact Mass: 412.14500
• Monoisotopic Mass: 412.14478735 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 85.1
• Molecular Weight: 412.4

Experimental Properties

• Density: 1.40
• PSA: 88.56000
• LogP: 4.00380

Capmatinib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives
• Other Chemical additives Functional Additives
• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on Capmatinib

Introduction to Capmatinib (CAS No. 1029712-80-8) in Modern Oncology

Capmatinib, a tyrosine kinase inhibitor, is a groundbreaking therapeutic agent that has garnered significant attention in the field of oncology. With the chemical compound identified by the CAS number 1029712-80-8, this drug represents a pivotal advancement in the treatment of certain types of cancer. Its development and application have been closely tied to recent research breakthroughs, particularly in the realm of targeted cancer therapies.

The primary mechanism of action for Capmatinib involves its selective inhibition of specific tyrosine kinases that are aberrantly activated in cancer cells. This selective targeting is crucial, as it allows for more precise therapeutic effects while minimizing side effects on healthy tissues. The compound's ability to interfere with key signaling pathways has made it a promising candidate for treating cancers that exhibit specific genetic mutations.

Recent studies have highlighted the efficacy of Capmatinib in treating patients with advanced non-small cell lung cancer (NSCLC) who have mutations in the *ROS1* or *ALK* genes. These mutations are often associated with aggressive tumor growth and resistance to other therapies. Clinical trials have demonstrated that Capmatinib can significantly prolong progression-free survival, offering a new hope for patients with limited treatment options.

In addition to its role in NSCLC, research is ongoing to explore the potential applications of Capmatinib in other oncological conditions. Preliminary findings suggest that it may also be effective against certain gastrointestinal cancers, particularly those with specific genetic alterations. The drug's versatility stems from its ability to modulate multiple pathways involved in tumor proliferation and survival.

The development of Capmatinib has been influenced by advancements in molecular biology and genomics, which have enabled researchers to identify and target specific genetic drivers of cancer more effectively. This personalized medicine approach has revolutionized oncology treatment, allowing for tailored therapies that address the unique molecular profile of each patient's tumor.

From a chemical perspective, Capmatinib (CAS No. 1029712-80-8) is characterized by its molecular structure, which includes key functional groups that contribute to its binding affinity for target kinases. The synthesis and optimization of this compound have been driven by computational modeling and high-throughput screening techniques, which have accelerated the discovery of novel bioactive molecules.

One of the most compelling aspects of Capmatinib is its potential to overcome drug resistance. Cancer cells often develop resistance to first-line therapies through various mechanisms, including mutations in target kinases or activation of alternative signaling pathways. By inhibiting multiple targets simultaneously, Capmatinib aims to mitigate these resistance mechanisms and provide durable therapeutic responses.

The clinical development of Capmatinib has followed a rigorous regulatory pathway, ensuring that it meets stringent safety and efficacy standards before reaching patients. Phase III trials have been instrumental in validating its benefits, particularly in patients who have progressed on prior treatments. These trials not only demonstrate statistical significance but also provide real-world insights into how Capmatinib performs across diverse patient populations.

As research continues to evolve, the applications of Capmatinib are likely to expand beyond its current indications. Emerging evidence suggests that it may have therapeutic potential in combination with other agents, such as immunotherapy or chemotherapy, further enhancing treatment outcomes for cancer patients. The integration of multi-modal therapies is becoming increasingly important in modern oncology, and compounds like Capmatinib are poised to play a central role in these strategies.

The future direction of Capmatinib research will likely focus on identifying biomarkers that can predict response to treatment and optimizing dosing regimens for maximum efficacy. Advances in pharmacokinetics and pharmacodynamics will also contribute to refining how this drug is administered and monitored during therapy.